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Compound of Interest

N-Methyl-N-phenylthiocarbamoyl!
Compound Name:
chloride

Cat. No.: B106172

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Methyl-N-phenylthiocarbamoyl
chloride, a key organic building block with applications in chemical biology and drug discovery.
The document detalils its physicochemical properties, a proposed synthetic route with a
detailed experimental protocol, and its potential applications, particularly in the field of
proteomics.

Core Compound Properties

N-Methyl-N-phenylthiocarbamoyl chloride is an organosulfur compound characterized by
the presence of a thiocarbamoyl chloride functional group attached to a N-methylaniline
scaffold.[1][2] Its properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b106172?utm_src=pdf-interest
https://www.benchchem.com/product/b106172?utm_src=pdf-body
https://www.benchchem.com/product/b106172?utm_src=pdf-body
https://www.benchchem.com/product/b106172?utm_src=pdf-body
https://www.scbt.com/p/n-methyl-n-phenylthiocarbamoyl-chloride-19009-45-1
https://www.calpaclab.com/n-methyl-n-phenylthiocarbamoyl-chloride-5-grams/ala-n347825-5g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

. N-Methyl-N-
Chemical Name _ _ [2]
phenylthiocarbamoyl chloride

CAS Number 19009-45-1 [1][2]
Molecular Formula CsHsCINS [11[2]
Molecular Weight 185.67 g/mol [1][2]
Product Family Organic Building Blocks [2]

Proposed Synthesis of N-Methyl-N-
phenylthiocarbamoyl Chloride

While specific literature detailing the synthesis of N-Methyl-N-phenylthiocarbamoyl chloride
is not readily available, a reliable synthetic route can be proposed based on the well-
established reaction of secondary amines with thiophosgene. This method is analogous to the
synthesis of other N,N-disubstituted thiocarbamoyl chlorides. The proposed reaction involves
the treatment of N-methylaniline with thiophosgene in the presence of a base to neutralize the

hydrogen chloride byproduct.
Reaction Scheme:

The following diagram illustrates the proposed experimental workflow for this synthesis.
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Reaction Setup

Reaction

: )

Work-up and Purification
Wash the reaction mixture
with water and brine
Dry the organic layer
over anhydrous sodium sulfate
Concentrate under
reduced pressure

Purify the crude product
(e.g., by distillation or chromatography)

Click to download full resolution via product page
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Caption: Proposed experimental workflow for the synthesis of N-Methyl-N-
phenylthiocarbamoyl chloride.

Detailed Experimental Protocol (Proposed)

This protocol is a general guideline for the synthesis of N-Methyl-N-phenylthiocarbamoyl
chloride based on standard procedures for similar compounds. Researchers should optimize
the conditions for their specific laboratory setup.

Materials:

¢ N-methylaniline

o Thiophosgene

e Anhydrous dichloromethane (or another suitable inert solvent)
 Triethylamine (or another suitable base)

o Saturated agueous sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

Procedure:

¢ In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere
(e.g., nitrogen or argon), dissolve N-methylaniline (1.0 equivalent) in anhydrous
dichloromethane.

e Add triethylamine (1.1 equivalents) to the solution.
¢ Cool the mixture to 0-5 °C using an ice bath.

» Slowly add a solution of thiophosgene (1.05 equivalents) in anhydrous dichloromethane to
the stirred mixture. Maintain the temperature below 10 °C during the addition.
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 After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 1-2 hours.

» Allow the reaction mixture to warm to room temperature and stir for an additional 12-24
hours, monitoring the reaction progress by thin-layer chromatography (TLC).

» Upon completion, quench the reaction by carefully adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
aqueous sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

o Purify the crude N-Methyl-N-phenylthiocarbamoyl chloride by vacuum distillation or
column chromatography.

Quantitative Data for Analogous Synthesis:

While specific yield data for the target molecule is not available, the synthesis of its oxygen
analog, N-Methyl-N-phenylcarbamoyl chloride, from N-methylaniline and phosgene has been
reported with high yields.[3] This suggests that the proposed synthesis for the thio-analog
should also be efficient.
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Applications in Research and Drug Development
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N-Methyl-N-phenylthiocarbamoyl chloride is primarily utilized as a specialized reagent in
proteomics research and as a versatile organic building block.[1][2]

Proteomics Research: Thiocarbamoyl chlorides are reactive compounds that can selectively
react with nucleophilic residues on proteins, such as the thiol group of cysteine or the amine
group of lysine. This reactivity makes N-Methyl-N-phenylthiocarbamoyl chloride a potential

tool for:
» Protein Modification: Covalent modification of proteins to study their structure and function.

o Chemical Probes: Development of chemical probes for identifying and characterizing protein
targets.

o Cross-linking Studies: Investigating protein-protein interactions.

While the specific targets and applications in proteomics for this compound are not extensively
documented in peer-reviewed literature, its commercial availability for this purpose suggests its
utility in these areas.

Drug Discovery and Medicinal Chemistry: The thiocarbamoyl chloride moiety is a precursor to a
wide range of sulfur-containing compounds, including thioureas and thiocarbamates. These
classes of compounds are known to exhibit a broad spectrum of biological activities. Therefore,
N-Methyl-N-phenylthiocarbamoyl chloride can serve as a starting material for the synthesis
of novel compounds with potential therapeutic applications.

The following diagram illustrates the logical relationship of N-Methyl-N-phenylthiocarbamoyl
chloride as a precursor to biologically active molecules.
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Caption: Role of N-Methyl-N-phenylthiocarbamoyl chloride as a precursor in drug discovery.

In conclusion, N-Methyl-N-phenylthiocarbamoyl chloride is a valuable chemical entity for
researchers in both chemical biology and medicinal chemistry. While detailed synthetic and
application data for this specific molecule are limited in the public domain, its structural
similarity to well-studied compounds allows for the reliable prediction of its synthesis and
potential uses. Further research into the applications of this compound is warranted to fully
explore its utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylthiocarbamoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106172#synthesis-of-n-methyl-n-
phenylthiocarbamoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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